Cas no 327049-94-5 (5-(2-Chloro-4-nitrophenyl)-2-furaldehyde)

• Product Name: 5-(2-Chloro-4-nitrophenyl)-2-furaldehyde
• CAS No: 327049-94-5
• MF: C₁₁H₆ClNO₄
• MW: 251.622642040253
• MDL: MFCD00658943
• CID: 320223
• PubChem ID: 619653
• Update Time: 2025-10-29

5-(2-Chloro-4-nitrophenyl)-2-furaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxaldehyde,5-(2-chloro-4-nitrophenyl)-
• 5-(2-Chloro-4-nitrophenyl)-2-furaldehyde
• 5-(2-Chloro-4-nitro-phenyl)-furan-2-carbaldehyde
• 5-(2-chloro-4-nitrophenyl)furan-2-carbaldehyde
• AK-968/40000358
• CHEMBL1344985
• DTXSID50347275
• HMS3359O11
• FT-0644423
• Furan-2-carboxaldehyde, 5-(2-chloro-4-nitrophenyl)-
• 5-(2-Chloro-4-nitro-phenyl)-furan-2-carbaldeh yde
• AKOS000108261
• MLS000710850
• LS-04602
• J-516093
• CS-0117714
• MFCD00658943
• Z56921798
• 5-(2-Chloro-4-nitrophenyl)-2-furaldehyde #
• HMS2633P03
• EN300-04805
• AKOS015922311
• YLWXKADRQFEWGM-UHFFFAOYSA-N
• 5-{2-chloro-4-nitrophenyl}-2-furaldehyde
• A821379
• 327049-94-5
• 5-(2-chloro-4-nitro-phenyl)furan-2-carbaldehyde
• J-018846
• BB 0244864
• SCHEMBL16029701
• 5-(2-chloro-4-nitrophenyl)-2-furancarboxaldehyde
• SMR000280617
• G29089
• ALBB-014549
• 2-Furancarboxaldehyde, 5-(2-chloro-4-nitrophenyl)-
• STK071469
• DB-048251

• MDL： MFCD00658943
• Inchi： 1S/C11H6ClNO4/c12-10-5-7(13(15)16)1-3-9(10)11-4-2-8(6-14)17-11/h1-6H
• InChI Key： YLWXKADRQFEWGM-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1=CC=C(C=O)O1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 250.99900
• Monoisotopic Mass: 250.998535
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76
• XLogP3: 2.9

Experimental Properties

• Density: 1.454
• Boiling Point: 401°Cat760mmHg
• Flash Point: 196.3°C
• Refractive Index: 1.627
• PSA: 76.03000
• LogP: 3.84390

5-(2-Chloro-4-nitrophenyl)-2-furaldehyde Security Information

• HazardClass：IRRITANT

Additional information on 5-(2-Chloro-4-nitrophenyl)-2-furaldehyde

5-(2-Chloro-4-nitrophenyl)-2-furaldehyde (CAS No. 327049-94-5): A Comprehensive Overview of Its Properties and Applications

5-(2-Chloro-4-nitrophenyl)-2-furaldehyde (CAS No. 327049-94-5) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields. This compound, often referred to as 2-furaldehyde derivative, belongs to the class of nitrophenyl-substituted furans, which are known for their versatile reactivity and utility in synthetic chemistry. Researchers and industry professionals are increasingly exploring its use in pharmaceutical intermediates, material science, and agrochemical research.

The molecular structure of 5-(2-Chloro-4-nitrophenyl)-2-furaldehyde features a furan ring substituted with a 2-chloro-4-nitrophenyl group, which imparts distinct electronic and steric properties. This configuration makes it a valuable building block for the synthesis of more complex molecules. Recent studies have highlighted its role in the development of fluorescent probes and photoactive materials, aligning with the growing demand for smart materials in nanotechnology and optoelectronics.

One of the most frequently searched questions about this compound is: "What are the synthetic routes for 5-(2-Chloro-4-nitrophenyl)-2-furaldehyde?" The answer lies in its preparation via condensation reactions involving 2-furaldehyde and 2-chloro-4-nitrobenzaldehyde, often catalyzed by Lewis acids or other mild conditions. This method is favored for its efficiency and scalability, making it a topic of interest for organic chemists and process engineers.

In the context of green chemistry, researchers are exploring eco-friendly alternatives for synthesizing 5-(2-Chloro-4-nitrophenyl)-2-furaldehyde. This aligns with the global trend toward sustainable chemical processes, a hot topic in both academic and industrial circles. For instance, the use of biocatalysts or microwave-assisted synthesis has shown promise in reducing waste and energy consumption, addressing the environmental impact of traditional methods.

Another area of interest is the compound's potential in medicinal chemistry. While not a drug itself, 5-(2-Chloro-4-nitrophenyl)-2-furaldehyde serves as a precursor for bioactive molecules with applications in antimicrobial and antifungal research. Its nitro group and chloro substituent provide reactive sites for further functionalization, making it a versatile scaffold for drug discovery. This has led to its inclusion in high-throughput screening libraries, a trend driven by the rise of AI-driven drug design.

From a commercial perspective, the demand for 5-(2-Chloro-4-nitrophenyl)-2-furaldehyde is influenced by its role in specialty chemicals and fine chemicals markets. Suppliers and manufacturers often highlight its high purity and consistent quality, which are critical for research and industrial applications. The compound's CAS No. 327049-94-5 is a key identifier in chemical databases and regulatory filings, ensuring traceability and compliance with global standards.

In summary, 5-(2-Chloro-4-nitrophenyl)-2-furaldehyde (CAS No. 327049-94-5) is a multifaceted compound with broad relevance in modern chemistry. Its applications span from material science to pharmaceutical research, reflecting the interdisciplinary nature of contemporary scientific inquiry. As the chemical industry continues to evolve, this compound is poised to play a pivotal role in innovations tied to sustainability, efficiency, and advanced materials.